Cas no 1248038-60-9 (1-Cyanoethane-1-sulfonamide)

• Product Name: 1-Cyanoethane-1-sulfonamide
• CAS No: 1248038-60-9
• MF: C₃H₆N₂O₂S
• MW: 134.156939029694
• MDL: MFCD16079035
• CID: 5243074
• PubChem ID: 61695694
• Update Time: 2026-03-08

1-Cyanoethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-CYANOETHANE-1-SULFONAMIDE
• 1-cyanoethanesulfonamide
• 1-Cyanoethane-1-sulfonamide

• MDL： MFCD16079035
• Inchi： 1S/C3H6N2O2S/c1-3(2-4)8(5,6)7/h3H,1H3,(H2,5,6,7)
• InChI Key： UUVAMAVZNZLSMI-UHFFFAOYSA-N
• SMILES： S(C(C#N)C)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 203
• XLogP3: -0.9
• Topological Polar Surface Area: 92.3

Additional information on 1-Cyanoethane-1-sulfonamide

Introduction to 1-Cyanoethane-1-sulfonamide (CAS No: 1248038-60-9)

1-Cyanoethane-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No) 1248038-60-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities and utility in drug development. The structural features of 1-cyanoethane-1-sulfonamide include a cyano group (-CN) and a sulfonamide moiety (-SO₂NH₂), which contribute to its unique chemical properties and potential applications.

The sulfonamide group is a key pharmacophore in many therapeutic agents, exhibiting properties such as high solubility, stability, and the ability to interact with biological targets. The presence of the cyano group in 1-cyanoethane-1-sulfonamide introduces additional reactivity, making it a valuable intermediate in synthetic chemistry. This compound has been studied for its potential role in the development of novel drugs targeting various diseases, including infectious diseases and chronic conditions.

In recent years, there has been a surge in research focused on sulfonamide derivatives due to their efficacy and safety profiles. 1-Cyanoethane-1-sulfonamide has been explored as a precursor in the synthesis of more complex molecules designed to modulate biological pathways. Its ability to serve as a building block for drug candidates has made it a subject of interest for medicinal chemists seeking to develop innovative therapeutic solutions.

One of the most compelling aspects of 1-cyanoethane-1-sulfonamide is its versatility in chemical modifications. The cyano group can undergo various transformations, such as reduction to an amine or hydrolysis to a carboxylic acid, while the sulfonamide moiety can be further functionalized to enhance binding affinity or metabolic stability. These attributes make 1-cyanoethane-1-sulfonamide a valuable asset in drug discovery pipelines.

Recent studies have highlighted the potential of 1-cyanoethane-1-sulfonamide in addressing unmet medical needs. For instance, researchers have investigated its interactions with bacterial enzymes, suggesting that it could be developed into an antimicrobial agent. The compound's mechanism of action may involve inhibiting key enzymatic pathways essential for bacterial survival, thereby offering a new strategy against resistant strains.

The pharmaceutical industry has shown particular interest in sulfonamide derivatives due to their well-documented pharmacological properties. 1-Cyanoethane-1-sulfonamide has been tested in preclinical models for its ability to modulate inflammatory responses and immune function. Preliminary findings indicate that it may have therapeutic potential in conditions characterized by excessive inflammation, such as autoimmune disorders.

Synthetic methodologies for producing 1-cyanoethane-1-sulfonamide have also seen significant advancements. Modern synthetic routes leverage catalytic processes and green chemistry principles to enhance efficiency and sustainability. These innovations not only improve the scalability of production but also minimize environmental impact, aligning with global efforts toward sustainable pharmaceutical manufacturing.

The chemical properties of 1-cyanoethane-1-sulfonamide make it an attractive candidate for further exploration in medicinal chemistry. Its structural features allow for diverse modifications, enabling the design of molecules with tailored biological activities. As research continues, new applications for this compound are likely to emerge, contributing to the development of next-generation therapeutics.

In conclusion, 1-cyanoethane-1-sulfonamide (CAS No: 1248038-60-9) represents a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural characteristics and versatile reactivity position it as a valuable tool for medicinal chemists seeking innovative solutions to complex medical challenges. As scientific understanding progresses, the applications of this compound are expected to expand, offering new hope for treating various diseases.